Cas no 1909-79-1 (1-Cyclopentene-1-carboxylicacid, 2-methyl-3-oxo-)

• Product Name: 1-Cyclopentene-1-carboxylicacid, 2-methyl-3-oxo-
• CAS No: 1909-79-1
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 185681
• PubChem ID: 247393
• Update Time: 2025-04-19

1-Cyclopentene-1-carboxylicacid, 2-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentene-1-carboxylicacid, 2-methyl-3-oxo-
• 2-methyl-3-oxo-cyclopentene-1-carboxylic acid
• 2-methyl-3-oxocyclopentene-1-carboxylic acid
• 2-methyl-2-cyclopenten-1-one-3-carboxylic acid
• 2-Methyl-3-oxo-cyclopent-1-encarbonsaeure
• 2-methyl-3-oxocyclopent-1-ene-1-carboxylic acid
• 2-methyl-3-oxo-cyclopent-1-enecarboxylic acid
• 2-Methyl-3-oxo-cyclopenten-(1)-carbonsaeure
• 2-Methyl-cyclopenten-(1)-on-(3)-carbonsaeure-(1)
• 3-Oxo-2-methyl-cyclopenten-(1)-carbonsaeure-(1)
• AC1L6K65
• AC1Q5RBM
• AG-K-80766
• AR-1E3581
• CTK0H9491
• NSC61872
• DTXSID90289544
• AKOS006375437
• NSC-61872
• 1909-79-1

• Inchi： 1S/C7H8O3/c1-4-5(7(9)10)2-3-6(4)8/h2-3H2,1H3,(H,9,10)
• InChI Key： VQVGTOOKQICMAZ-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C(=O)O)CC1

Computed Properties

• Exact Mass: 140.04734
• Monoisotopic Mass: 140.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.312
• Boiling Point: 278.9°Cat760mmHg
• Flash Point: 136.7°C
• Refractive Index: 1.542
• PSA: 54.37
• LogP: 0.75040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones